Cas no 209736-59-4 (((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo2.2.1heptan-1-yl)methanesulfonic Acid Hydrate)

• Product Name: ((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo2.2.1heptan-1-yl)methanesulfonic Acid Hydrate
• CAS No: 209736-59-4
• MF: C₁₀H₁₇BrO₅S
• MW: 329.207981824875
• MDL: MFCD00167452
• CID: 92411
• PubChem ID: 71306285
• Update Time: 2025-07-08

((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo2.2.1heptan-1-yl)methanesulfonic Acid Hydrate Chemical and Physical Properties

Names and Identifiers

• [(1S)-endo]-(+)-3-Bromo-10-camphorsulfonicacid monohydrate
• [(1S)-endo]-(+)-3-Bromo-7,7-dimethyl-2-oxo-bicyclo[2.2.1]heptane-1-methanesulfonic acid monohydrate
• IS(+)-3-BromoCamphor-10-Sulfonic acid(monohydrate)
• (2-bromo-7,7-dimethyl-3-oxo-4-bicyclo[2.2.1]heptanyl)methanesulfonic acid,hydrate
• 1S(+)-3-BROMOCAMPHOR-10-SULFONIC ACID(MONOHYDRATE)
• D-3-Bromocamphor-10-sulfonic acid monohydrate
• ((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonic acid hydrate
• I09-0293
• O254
• 736B594
• ((1S,4S)-3-bromo-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonic acid hydrate
• [(1S,4S)-3-Bromo-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid;hydrate
• AKOS027250587
• (1S)-(+)-3-Bromocamphor-10-sulfonicacid hydrate
• C10H17BrO5S
• [(1S)-endo]-(+)-3-Bromocamphor-10-sulonic acid monohydrate
• Bicyclo[2.2.1]heptane-1-methanesulfonic acid, 3-bromo-7,7-dimethyl-2-oxo-, hydrate (1:1), (1S,3S,4S)-
• MFCD26142376
• (1S)-(+)-3-Bromocamphor-10-sulfonic acid hydrate, 98%
• (1S)-(+)-3-Bromocamphor-10-sulfonic acid hydrate
• AT25353
• [(1S,3S,4S)-3-bromo-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid;hydrate
• 206860-46-0
• ((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonic acid hydrate(1:x)
• CS-W021054
• [(1S)-ENDO]-(+)-3-BROMO-10-CAMPHORSULFONIC ACID MONOHYDRATE
• 209736-59-4
• DS-11281
• [(1S, 3S, 4S)-3-bromo-7, 7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid;hydrate
• D78074
• ((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonicacidhydrate(1:x)
• AM806725
• ((1S,3S,4S)-3-BROMO-7,7-DIMETHYL-2-OXOBICYCLO[2.2.1]HEPTAN-1-YL)METHANESULFONIC ACID HYDRATE (XH2O)
• [(1S,3S,4S)-3-BROMO-7,7-DIMETHYL-2-OXOBICYCLO[2.2.1]HEPTAN-1-YL]METHANESULFONIC ACID HYDRATE
• ((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo2.2.1heptan-1-yl)methanesulfonic Acid Hydrate

• MDL： MFCD00167452
• Inchi： 1S/C10H15BrO4S.H2O/c1-9(2)6-3-4-10(9,5-16(13,14)15)8(12)7(6)11;/h6-7H,3-5H2,1-2H3,(H,13,14,15);1H2/t6-,7+,10-;/m1./s1
• InChI Key： RQZLIPHNDCFLPR-OFVIFIGMSA-N
• SMILES： Br[C@@H]1C([C@]2(CS(=O)(=O)O)CC[C@H]1C2(C)C)=O.O

Computed Properties

• Exact Mass: 327.99800
• Monoisotopic Mass: 327.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 80.8

Experimental Properties

• Color/Form: solid
• Melting Point: 117-121 °C
• Boiling Point: 504°Cat760mmHg
• Flash Point: 258.6°C
• PSA: 89.05000
• LogP: 2.65950
• Solubility: Not determined

((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo2.2.1heptan-1-yl)methanesulfonic Acid Hydrate Security Information

• Hazardous Material transportation number：UN1759
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：III
• Safety Term：S26;S36/37/39;S45
• Packing Group：III
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on ((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo2.2.1heptan-1-yl)methanesulfonic Acid Hydrate

Introduction to ((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonic Acid Hydrate

The compound ((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonic Acid Hydrate, with CAS No: 209736-59-4, is a highly specialized organic compound with a complex bicyclic structure and functional groups that make it unique in various chemical and biological applications. This compound belongs to the class of methanesulfonic acids and contains a bicyclo[2.2.1]heptane framework, which is a fused bicyclic system with two rings sharing two common atoms. The presence of bromine at the 3-position and methyl groups at the 7-position adds to its structural complexity and functional diversity.

Recent studies have highlighted the importance of bicyclic compounds like this in drug discovery and organic synthesis due to their rigid structures and potential for bioisosteric replacements in medicinal chemistry. The methanesulfonic acid group attached to the bicyclic system introduces a strong electron-withdrawing effect, which can significantly influence the compound's reactivity and pharmacokinetic properties.

The stereochemistry of this compound is well-defined by its (1S,3S,4S) configuration, which plays a crucial role in its interactions with biological targets such as enzymes or receptors. Stereoisomerism is a key factor in determining the efficacy and selectivity of drug candidates, making this compound a valuable tool in asymmetric synthesis and enantioselective catalysis.

From a synthetic perspective, the preparation of this compound involves multi-step processes that often require advanced techniques such as ring-closing metathesis or stereoselective alkylation reactions. The use of transition metal catalysts has been pivotal in achieving high yields and enantioselectivity during its synthesis.

In terms of applications, this compound has shown promise in various fields including pharmaceuticals, agrochemicals, and materials science. Its ability to act as a bioisostere or a prodrug precursor makes it an attractive candidate for developing novel therapeutic agents with improved pharmacokinetic profiles.

Recent research has also explored the use of this compound as a building block for constructing larger molecular frameworks with intricate architectures. Its rigid bicyclic system serves as an excellent scaffold for appending various functional groups while maintaining structural integrity.

Moreover, computational studies have been conducted to understand the electronic properties and reactivity of this compound at the quantum mechanical level. These studies provide insights into its potential interactions with biological systems and guide further experimental work.

In conclusion, ((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonic Acid Hydrate is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an invaluable tool for advancing chemical science and technology.